Cas no 1261919-65-6 (5-(3-Fluoro-4-hydroxyphenyl)-2-methoxynicotinic acid)

5-(3-Fluoro-4-hydroxyphenyl)-2-methoxynicotinic acid structure
1261919-65-6 structure
Product Name:5-(3-Fluoro-4-hydroxyphenyl)-2-methoxynicotinic acid
CAS No:1261919-65-6
MF:C13H10FNO4
MW:263.221207141876
CID:2763475
PubChem ID:53222906
Update Time:2025-04-21

5-(3-Fluoro-4-hydroxyphenyl)-2-methoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

    • DTXSID60687230
    • MFCD18317081
    • 5-(3-FLUORO-4-HYDROXYPHENYL)-2-METHOXYNICOTINIC ACID
    • 5-(3-Fluoro-4-hydroxyphenyl)-2-methoxynicotinic acid, 95%
    • 1261919-65-6
    • 5-(3-Fluoro-4-hydroxyphenyl)-2-methoxynicotinic acid
    • Inchi: 1S/C13H10FNO4/c1-19-12-9(13(17)18)4-8(6-15-12)7-2-3-11(16)10(14)5-7/h2-6,16H,1H3,(H,17,18)
    • InChI Key: KUJUXVMODNQRIO-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)C1C=NC(=C(C(=O)O)C=1)OC)O

Computed Properties

  • Exact Mass: 263.05938596Da
  • Monoisotopic Mass: 263.05938596Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 79.7Ų
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